N-(4-ethoxy-1,3-benzothiazol-2-yl)-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the benzothiazole rings, the ethoxy group, and the amine group. Benzothiazoles are known to participate in a variety of chemical reactions, including metal chelation . The amine group could act as a base or nucleophile in reactions, while the ethoxy group could potentially be cleaved under acidic or basic conditions.Scientific Research Applications
Applications in Disease Research and Treatment
Carbonic Anhydrase Inhibitor for Ocular Conditions : Aminozolamide, a derivative of ethoxzolamide, is a carbonic anhydrase inhibitor shown to lower intraocular pressure (IOP) in various studies. It has been evaluated in different formulations for its effectiveness in treating ocular hypertension, highlighting the role of vehicle formulation in drug delivery and efficacy (Lewis, Schoenwald, & Barfknecht, 1988).
PET Imaging for Neurodegenerative Diseases : Compounds like N-methyl[11C]2-(4′methylaminophenyl)-6-hydroxy-benzothiazole (PIB) have been used in positron emission tomography (PET) to measure cerebral amyloid load in Alzheimer's disease (AD), aiding in the differential diagnosis with frontotemporal dementia (FTD) (Engler et al., 2007).
Biomonitoring and Exposure Assessment
Biomonitoring of Heterocyclic Aromatic Amine Metabolites : Studies on heterocyclic aromatic amines, such as MeIQx, have developed biomonitoring procedures for analyzing and quantifying metabolites in human urine. This research is crucial for assessing human exposure to potential carcinogens in the diet (Stillwell et al., 1999).
Metabolism and Exposure to Environmental and Dietary Compounds : Research on the metabolism of compounds like SB-649868, an orexin receptor antagonist, in humans helps understand the disposition, metabolism, and elimination patterns of pharmaceuticals, providing insights into human exposure and potential drug interactions (Renzulli et al., 2011).
Properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O3S2/c1-2-21-10-4-3-5-13-15(10)19-17(24-13)20-16-18-9-6-11-12(23-8-22-11)7-14(9)25-16/h3-7H,2,8H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUBYUBWYKQAMGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NC3=NC4=CC5=C(C=C4S3)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.